Cas no 204646-33-3 (6,7-dimethoxy-2,3-dihydro-1-benzofuran-3-amine)

• Product Name: 6,7-dimethoxy-2,3-dihydro-1-benzofuran-3-amine
• CAS No: 204646-33-3
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 5173018
• PubChem ID: 55269218
• Update Time: 2025-05-21

6,7-dimethoxy-2,3-dihydro-1-benzofuran-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Benzofuranamine, 2,3-dihydro-6,7-dimethoxy-
• 6,7-dimethoxy-2,3-dihydro-1-benzofuran-3-amine

• Inchi： 1S/C10H13NO3/c1-12-8-4-3-6-7(11)5-14-9(6)10(8)13-2/h3-4,7H,5,11H2,1-2H3
• InChI Key： XPXIRRHQAGTFEJ-UHFFFAOYSA-N
• SMILES： O1C2=C(OC)C(OC)=CC=C2C(N)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans Coumarans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans

Additional information on 6,7-dimethoxy-2,3-dihydro-1-benzofuran-3-amine

6,7-Dimethoxy-2,3-Dihydro-1-Benzofuran-3-Amine: A Comprehensive Overview

6,7-Dimethoxy-2,3-dihydro-1-benzofuran-3-amine, with the CAS number 204646-33-3, is a unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzofurans, which are known for their diverse biological activities and structural versatility. The molecule features a benzofuran ring system with methoxy substituents at positions 6 and 7, along with an amine group at position 3. These structural elements contribute to its intriguing chemical properties and potential applications in drug discovery.

The synthesis of 6,7-dimethoxy-2,3-dihydro-1-benzofuran-3-amine involves a multi-step process that typically begins with the preparation of the benzofuran skeleton. Recent advancements in synthetic methodologies have enabled chemists to optimize the synthesis of this compound, ensuring higher yields and better purity. The use of transition metal catalysts and microwave-assisted reactions has been particularly beneficial in streamlining the synthesis process. These techniques not only enhance efficiency but also reduce the environmental footprint of the synthesis, aligning with current green chemistry principles.

One of the most promising aspects of 6,7-dimethoxy-2,3-dihydro-1-benzofuran-3-amine is its potential as a lead compound in drug development. Preclinical studies have demonstrated its ability to modulate key cellular pathways associated with neurodegenerative diseases such as Alzheimer's and Parkinson's. The methoxy groups at positions 6 and 7 are believed to play a critical role in enhancing the compound's bioavailability and stability within biological systems. Furthermore, the amine group at position 3 facilitates interactions with target proteins, making it a valuable moiety for medicinal chemists to explore.

Recent research has also highlighted the compound's potential as an anti-inflammatory agent. Studies conducted in vitro have shown that 6,7-dimethoxy-2,3-dihydro-1-benzofuran-3-amine exhibits potent inhibitory activity against pro-inflammatory cytokines such as TNF-alpha and IL-6. This suggests that it could be a viable candidate for treating inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease. The compound's ability to selectively target these pathways without causing significant cytotoxicity makes it an attractive option for further preclinical testing.

In addition to its therapeutic potential, 6,7-dimethoxy-2,3-dihydro-1-benzofuran-3-amine has also been explored for its applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have investigated its ability to act as a charge transport material in organic light-emitting diodes (OLEDs) and photovoltaic cells. While more work is needed to fully understand its electronic behavior, initial results are promising and warrant further investigation.

The structural flexibility of 6,7-dimethoxy-2,3-dihydro-1-benzofuran-3-amine allows for extensive chemical modification, enabling researchers to tailor its properties for specific applications. For instance, substituting the methoxy groups with other electron-withdrawing or donating groups can significantly alter its reactivity and selectivity. This modular approach has facilitated the exploration of various analogs and derivatives, each with distinct biological and chemical profiles.

In conclusion, 6,7-dimethoxy-2,3-dihydro-1-benzofuranamme, CAS number 204646–3–5, represents a versatile compound with wide-ranging potential across multiple disciplines. Its unique structure endows it with valuable chemical properties that make it an appealing target for both academic research and industrial applications. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play an increasingly important role in advancing scientific knowledge and improving human health.